Cas no 2111622-58-1 (5-butyl-3-fluoro-pyridin-2-amine)

• Product Name: 5-butyl-3-fluoro-pyridin-2-amine
• CAS No: 2111622-58-1
• MF: C₉H₁₃FN₂
• MW: 168.211325407028
• CID: 5296106
• Update Time: 2026-03-10

5-butyl-3-fluoro-pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, 5-butyl-3-fluoro-
• 5-butyl-3-fluoro-pyridin-2-amine

• Inchi： 1S/C9H13FN2/c1-2-3-4-7-5-8(10)9(11)12-6-7/h5-6H,2-4H2,1H3,(H2,11,12)
• InChI Key： DNPARBZSBCTDCM-UHFFFAOYSA-N
• SMILES： C1(N)=NC=C(CCCC)C=C1F

Additional information on 5-butyl-3-fluoro-pyridin-2-amine

Professional Introduction to 5-butyl-3-fluoro-pyridin-2-amine (CAS No. 2111622-58-1)

5-butyl-3-fluoro-pyridin-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2111622-58-1, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both a butyl group and a fluoro substituent in its molecular structure imparts distinct chemical reactivity and biological activity, making it a valuable candidate for further exploration.

The compound's molecular formula, C₁₀H₁₄FN, reflects its composition and suggests a range of possible interactions with biological targets. The fluoro atom, in particular, is known for its ability to modulate the pharmacokinetic and pharmacodynamic properties of molecules, often enhancing metabolic stability and binding affinity. This feature has been widely exploited in the design of modern therapeutics, where fluorinated pyridines play a crucial role.

In recent years, the pharmaceutical industry has seen a surge in the use of fluorinated heterocycles due to their versatility and efficacy. Research has demonstrated that compounds containing fluorine atoms can exhibit improved bioavailability and reduced susceptibility to enzymatic degradation. The 5-butyl-3-fluoro-pyridin-2-amine molecule is no exception, with studies suggesting its potential in targeting various therapeutic pathways.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex pharmacophores. Medicinal chemists often utilize such intermediates to construct molecules with tailored biological activities. The combination of the butyl group and the fluoro-pyridine core provides a scaffold that can be modified to achieve specific pharmacological effects. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

The synthesis of 5-butyl-3-fluoro-pyridin-2-amine involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps typically include nucleophilic substitution reactions, cross-coupling processes, and functional group transformations. These methodologies not only showcase the compound's synthetic accessibility but also its potential for further derivatization.

Recent advancements in computational chemistry have further enhanced the understanding of this compound's behavior. Molecular modeling studies have been instrumental in predicting how 5-butyl-3-fluoro-pyridin-2-amine interacts with biological targets at the atomic level. These insights have guided experimental efforts, leading to more efficient drug discovery campaigns. For instance, virtual screening techniques have identified novel analogs with improved potency and selectivity.

The pharmacological profile of 5-butyl-3-fluoro-pyridin-2-amine has been explored in several preclinical studies. These investigations have revealed promising activities against various disease models, including those relevant to oncology and neurology. The compound's ability to modulate signaling pathways associated with these diseases makes it an attractive candidate for further development. Additionally, its favorable pharmacokinetic properties suggest that it could be translated into clinical trials relatively quickly.

In conclusion, 5-butyl-3-fluoro-pyridin-2-amine (CAS No. 2111622-58-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its potential therapeutic applications, position it as a cornerstone in drug discovery efforts. As research continues to uncover new insights into its biology and chemistry, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.